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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the crystal structure of anhydrous copper
oxalate (CuC20a4), a compound of interest for its magnetic properties and as a precursor in
materials synthesis. This document summarizes key crystallographic data, details experimental
protocols for its synthesis and characterization, and presents logical workflows for its study.

Crystallographic Data Summary

The crystal structure of anhydrous copper oxalate has been determined using powder
diffraction data from both synchrotron X-ray and neutron sources. The compound crystallizes in
a monoclinic system. Key quantitative data are summarized in the table below for clear

comparison.
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Parameter

Value

Crystal System

Monoclinic

Space Group

P21/c (No. 14) in the P121/n1 setting

Unit Cell Parameters

a 5.9598(1) A[1][2][3]
b 5.6089(1) A[1][2][3]
C 5.1138(1) A[1][2][3]
B 115.320(1)°[1][2][3]
Composition CuC204[1][2]

Structure Description

The crystal structure consists of a random
stacking of CuC204 micro-crystallites. Within
this structure, half of the copper atoms are
located at the (2a) Wyckoff positions and the
other half at the (2b) positions. The oxalate
molecules are correspondingly centered around
the (2b) and (2a) sites, respectively.[1][2][3]

Experimental Protocols

Detailed methodologies for the synthesis and structural analysis of anhydrous copper oxalate

are crucial for reproducible research. The following sections outline the key experimental

procedures cited in the literature.

Synthesis of Anhydrous Copper Oxalate

Synthetic copper(ll) oxalate is typically obtained through a precipitation reaction.[1][2][3]

Procedure:

e Reactant Preparation: Prepare an aqueous solution of a copper(ll) salt (e.g., copper(ll)

sulfate) and a separate aqueous solution of oxalic acid.
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» Precipitation: The copper(ll) solution is added to the oxalic acid solution. This results in the
precipitation of copper(ll) oxalate.

e Product Isolation: The resulting precipitate is then isolated from the solution.

o Characterization: The identity of the product is confirmed by conventional X-ray powder
diffraction, which should match the pattern of the copper mineral Moolooite
(CuC204-0.44H20).[1][2][3] Thermogravimetric analysis in an inert atmosphere can be used
to confirm the absence of crystal water.[1][2]

Structural Determination by Diffraction Methods

The crystal structure of anhydrous copper oxalate was determined using a combination of
neutron and synchrotron X-ray powder diffraction data.[1][2]

Methodology:

o Neutron Diffraction: A neutron diffraction pattern was obtained at 5 K using a wavelength of A
=1.5949(1) A.[1][2]

e Synchrotron X-ray Diffraction: Two synchrotron X-ray diffraction patterns were obtained at
ambient temperature using wavelengths of A = 1.0981 A and A = 0.50483(1) A.[1][2] For the
latter, the sample was contained in a spinning 1.0 mm diameter glass capillary, and data was
collected over a 20 range from 3.000° to 50.455° in steps of 0.005°.[2]

o Conventional X-ray Diffraction: A conventional X-ray diffraction pattern was also obtained at
ambient temperature using A = 1.54056 A.[1][2]

o Data Refinement: The atomic coordinates were determined by FullProf refinement of the
neutron diffraction data.[1][2][3] The unit cell parameters were determined from the X-ray
synchrotron data using the profile-matching mode (Le Bail) in the FullProf program.[2]

Visualized Workflows

The following diagrams illustrate the logical flow of the synthesis and characterization of
anhydrous copper oxalate, as well as its thermal decomposition pathways under different
atmospheric conditions.
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Synthesis and characterization workflow for anhydrous copper oxalate.

Anhydrous Copper Oxalate
(CuC20a4)

Inert Atmosphere (Ar)

295 °C Air Atmosphere

Copper(l) Oxide (Cuz20)
~215°C

Copper (Cu)

Copper(ll) Oxide (CuO)
~345 °C

Click to download full resolution via product page

Thermal decomposition pathways of anhydrous copper oxalate.
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Time-resolved in-situ investigations using synchrotron X-ray powder diffraction have shown that
in air, anhydrous copper oxalate converts to Cu20 at 215 °C and then oxidizes to CuO at 345
°C.[1][2][3] In an inert argon gas atmosphere, it reduces to pure copper at 295 °C.[1][2][3]
Under an inert nitrogen atmosphere or vacuum, the decomposition also proceeds to copper
metal, whereas in air and oxygen, copper(ll) oxide is the final product.[4][5][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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